Cas no 1805600-97-8 (Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate
• CAS No: 1805600-97-8
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4975656
• Update Time: 2025-06-08

Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C11H7BrF3NO2S/c1-18-9(17)4-6-2-7(5-16)10(12)8(3-6)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： WTMOOFUEYJZROQ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=CC=1SC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate

Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805600-97-8): An Overview of Its Synthesis, Properties, and Applications

Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805600-97-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a bromo-substituted aromatic ring, a cyano group, and a trifluoromethylthio moiety, making it a valuable intermediate in the synthesis of complex molecules.

The synthesis of Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate involves several well-defined steps. Typically, the process begins with the bromination of an appropriate phenylacetic acid derivative, followed by the introduction of the cyano group through a cyanation reaction. The trifluoromethylthio group is then introduced via a thiolation reaction using a suitable reagent such as trifluoromethanethiol. The final step involves the esterification of the carboxylic acid to form the methyl ester. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity.

The physical and chemical properties of Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate are crucial for understanding its behavior in various chemical reactions and applications. This compound is a white crystalline solid with a melting point ranging from 120 to 122°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide but has limited solubility in water. The presence of the bromo, cyano, and trifluoromethylthio groups imparts unique electronic and steric properties to the molecule, making it highly reactive in various chemical transformations.

In medicinal chemistry, Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate has shown promise as an intermediate in the synthesis of novel pharmaceuticals. The bromo group can be used for further functionalization, such as cross-coupling reactions to introduce additional substituents. The cyano group can be converted into various functional groups, including amides and carboxylic acids, which are common motifs in drug molecules. The trifluoromethylthio group provides enhanced lipophilicity and metabolic stability, which are desirable properties for drug candidates.

Recent studies have highlighted the potential of Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate in the development of new therapeutic agents. For instance, researchers at the University of California have reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promising activity against various disease targets, including cancer and neurodegenerative disorders. The ability to fine-tune the structure of these inhibitors through modification of the Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate scaffold has opened up new avenues for drug discovery.

In addition to its applications in medicinal chemistry, Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate has also found use in materials science. The unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at MIT have utilized this compound as a building block for the synthesis of conjugated polymers with enhanced electronic properties. These polymers have potential applications in organic electronics, such as organic photovoltaics and field-effect transistors.

The environmental impact of Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate is another important consideration. While this compound is not classified as hazardous or toxic under current regulations, it is essential to handle it with care to prevent environmental contamination. Proper waste disposal and containment measures should be implemented during its synthesis and use to ensure environmental safety.

In conclusion, Methyl 4-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805600-97-8) is a multifunctional compound with significant potential in various scientific fields. Its unique chemical structure makes it an invaluable intermediate in synthetic chemistry, particularly for the development of new pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.